Sodium sulfate decahydrate

• Key on ui mechanism of action: MoviPrep produces a watery stool leading to cleansing of the colon. The osmotic activity of polyethylene glycol 3350, sodium sulfate, sodium chloride, potassium chloride, sodium ascorbate, and ascorbic acid, when taken with 1 liter of additional clear fluid, usually results in no net absorption or excretion of ions or water.
• CAS No.: 7727-73-3
• Molecular Formula: H4NaO5S
• Molecular Weight: 139.09 g/mol
• IUPAC Name: disodium;sulfate
• InChI: InChI=1S/Na.H2O4S.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2
• InChI Key: IKUVTICOFCNXDT-UHFFFAOYSA-N
• impurities: Anhydrous: 98% minimum, 0.5% Na2SO3
• SMILES: O.O.O.O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: O.OS(=O)(=O)O.[Na]
• Color/Form: Powder or orthorhombic bipyramidal crystals; White orthorhombic crystals or powde
• density: 2.671; Relative density (water = 1): 2.7
• melting_point: 884 °C; Latent heat of fusion: 24.4 kJ at melting point
• physical_description: Dry Powder, Pellets or Large Crystals, Liquid; Liquid, Other Solid; Dry Powder; Dry Powder, Pellets or Large Crystals; Dry Powder, Other Solid; Other Solid; Dry Powder, Water or Solvent Wet Solid; Liquid; Pellets or Large Crystals; Gas or Vapor; Dry Powder, Liquid, Other Solid; Water or Solvent Wet Solid; Colourless crystals or a fine, white, crystalline powder; The decahydrate is efflorescent; White, hygroscopic solid; Available forms are anhydrous (7757-82-6) and decahydrate (7727-73-3); [CHEMINFO]; WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS.
• Related CAS: 10034-88-5 (mono-Na salt monohydrate); 7681-38-1 (mono-Na salt); 7727-73-3 (di-Na salt decahydrate)
• solubility: In water, 28.1 g/100 g water at 25 °C; In water, 445.47 g/L at 20 °C and pH 5.23 (shake flask method); Soluble in about 3.6 parts water; 1 in 2 parts water is maximum solubility at 33 °C; at 100 °C it requires 2.4 parts water; Soluble in glycerin; insoluble in alcohol; SOL IN HYDROGEN IODIDE; Solubility in water: very good
• Synonyms: disodium sulfate; mangxiao; mirabilitum; natrii sulphas; puxiao; sodium bisulfate; sodium bisulfate, monohydrate; sodium hydrosulfate; sodium sulfate; sodium sulfate, 35S-labeled cpd; sodium sulfate, decahydrate; sulfuric acid, monosodium salt; thenardite

Description

Sodium sulfate decahydrate, also known as Glauber’s salt, is an inorganic compound with the chemical formula Na₂SO₄·10H₂O. It is a white crystalline solid that is highly soluble in water. This compound is widely used in various industries due to its unique properties, such as its ability to store and release heat during phase transitions .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium sulfate decahydrate can be synthesized through the reaction of sodium chloride (NaCl) with sulfuric acid (H₂SO₄). The reaction is as follows: [ 2 \text{NaCl} + \text{H}_2\text{SO}_4 \rightarrow 2 \text{HCl} + \text{Na}_2\text{SO}_4 ] The resulting sodium sulfate can then be crystallized from an aqueous solution to obtain the decahydrate form .

Industrial Production Methods: Industrially, this compound is often obtained as a by-product of various chemical processes, such as the production of hydrochloric acid. It is also extracted from natural sources like mirabilite, a naturally occurring mineral form of this compound .

Types of Reactions:

Oxidation and Reduction: this compound does not typically undergo oxidation or reduction reactions under standard conditions.

Substitution: It can participate in double displacement reactions, where it reacts with other salts to form new compounds.

Hydrolysis: In aqueous solutions, this compound can undergo hydrolysis to form sodium hydroxide and sulfuric acid.

Common Reagents and Conditions:

Reagents: Sodium chloride, sulfuric acid, and water.

Conditions: Reactions are typically carried out at room temperature or slightly elevated temperatures to facilitate crystallization.

Major Products:

From Hydrolysis: Sodium hydroxide (NaOH) and sulfuric acid (H₂SO₄).

From Double Displacement: Various new salts depending on the reacting compounds.

Scientific Research Applications

Chemical Properties and Structure

• Molecular Formula : Na$_2$SO$_4$·10H$_2$O
• Molar Mass : 322.20 g/mol
• Appearance : Colorless or white crystalline solid
• Solubility : Highly soluble in water (322.2 g/L at 20 °C) and glycerin; insoluble in ethanol and methanol.
• Melting Point : 32.4 °C (phase change temperature)

Scientific Research Applications

Sodium sulfate decahydrate is utilized in various scientific research contexts:

Laboratory Reagent

This compound serves as a reagent in laboratories for:

• Protein Precipitation : It is used to precipitate proteins from solutions, which is crucial in biochemical experiments .
• Drying Agent : In its anhydrous form, sodium sulfate is an effective drying agent for organic solutions, removing traces of water .

Biochemical Studies

Studies have shown that sodium sulfate can influence drug metabolism:

• Sulfate-Mediated Drug Metabolism : It plays a role in the sulfation of various compounds, affecting their bioavailability and elimination .

Thermal Energy Storage

The compound's high heat-storage capacity makes it suitable for:

• Phase Change Materials : this compound can store low-grade solar heat, utilized in passive solar heating systems due to its melting point at approximately 32 °C .

Industrial Applications

This compound finds extensive use in several industries:

Textile Industry

In textile manufacturing, this compound is crucial for:

• Dyeing Processes : It helps level the dyeing process by reducing negative charges on fibers, ensuring even dye penetration without corroding stainless steel vessels used in dyeing .

Detergent Manufacturing

It acts as a filler in powdered laundry detergents:

• Detergent Formulation : this compound enhances the bulk of detergent products while maintaining cost-effectiveness .

Glass and Paper Production

The compound is also employed in:

• Glass Manufacturing : It contributes to the production of glass by acting as a flux.
• Pulp and Paper Industry : Sodium sulfate is utilized in the Kraft process for pulping wood, aiding in the production of high-quality paper products .

Health and Medical Uses

Historically, this compound has been used for medicinal purposes:

• Laxative Properties : Known as Glauber's salt, it has been used as an osmotic laxative to relieve constipation and facilitate the removal of certain drugs from the body .

Case Study 1: Protein Precipitation

In a study examining protein precipitation methods, sodium sulfate was found to be effective in selectively precipitating proteins from complex mixtures, enhancing purification processes in biochemical research.

Case Study 2: Thermal Energy Storage Systems

Research on thermal energy storage systems demonstrated that incorporating this compound significantly improved energy efficiency in solar heating applications, showcasing its potential for sustainable energy solutions.

Mechanism of Action

The primary mechanism of action of sodium sulfate decahydrate in its various applications involves its ability to dissociate into sodium ions (Na⁺) and sulfate ions (SO₄²⁻) in aqueous solutions. These ions interact with other molecules and ions in the solution, facilitating various chemical and physical processes. For example, in thermal energy storage, the compound undergoes phase transitions, absorbing and releasing heat .

Comparison with Similar Compounds

• Sodium bisulfate (NaHSO₄)
• Sodium sulfite (Na₂SO₃)
• Sodium persulfate (Na₂S₂O₈)
• Sodium pyrosulfate (Na₂S₂O₇)

Comparison:

• Sodium bisulfate: Unlike sodium sulfate decahydrate, sodium bisulfate is acidic and is used primarily as a pH adjuster.
• Sodium sulfite: This compound is a reducing agent, whereas this compound is not typically involved in redox reactions.
• Sodium persulfate: A strong oxidizing agent, contrasting with the relatively inert nature of this compound.
• Sodium pyrosulfate: Used in analytical chemistry for its dehydrating properties, while this compound is more commonly used for its phase change properties .

This compound stands out due to its high solubility in water, non-toxicity, and ability to undergo phase transitions, making it highly valuable in thermal energy storage and various industrial applications.

Synthesis routes and methods I

Procedure details

The results described above would not have been expected because sodium sulfate absorbs more water per unit weight than magnesium sulfate. One kilogram of sodium sulfate (7.04 moles) absorbs 70.4 moles of water to form sodium sulfate decahydrate, or 1.27 kg water/kg sodium sulfate. One kilogram of magnesium sulfate (8.31 moles) absorbs 58.15 moles of water to form magnesium sulfate heptahydrate, or only 1.05 kg water/kg magnesium sulfate. Therefore, there would have been no reason to expect aqueous biocide compositions to form solids with much smaller amounts of magnesium sulfate, relative to sodium sulfate.

Synthesis routes and methods II

Procedure details

The present invention also discloses a method of making the composition. The method consisting of the steps: (1) Preparing an aqueous solution of compound of copolymers at a concentration of 1% to 2% by weight. (2) Mixing solid, powdered sodium sulfate, fusion temperature-depressing salt, borax and water to form a paste mixture A. (3) Mixing the aqueous solution of compound of copolymers with the paste mixture A to form a mixture B. (4) At a temperature of 28-35° C., mixing the mixture B with a kind of fibres to form the composition. Eutectics of sodium sulfate decahydrate (Na2SO4.10H2O) and the fusion (melting) temperature-depressing salt are formed in the composition.

Synthesis routes and methods III

Procedure details

As illustrated in FIG. 5, the improved composition is presently formed by first mixing 200 lbs. of anhydrous sodium sulfate with 60 gallons of water and agitation to create an aqueous solution which is approximately 26% by weight, sodium sulfate. The water is preheated to 120° to 150° F., and normally 145° F. After the saturated solution-slurry has been formed, 16 pounds of a hydrophilic suspension agent such as CAB-O-SIL, by Cabot Corporation (fumed silicon dioxide) is then added to the solution with a gentle, low shear agitation, such as that imparted by a jet mixer, to achieve a total weight of 1.5 to 2.5% in the final composition. After the CAB-O-SIL has been evenly dispersed, an additional 340 lbs., or 20 to 25% by weight of anhydrous sodium sulfate is added with agitation at 120° to 140° F. to form a slurry that is approximately 51% by weight of sodium sulfate. This slurry may then be cast into any desired form, and then cooled below 90° to form sodium sulfate decahydrate, with evenly dispersed finely divided crystalline anhydrous sodium sulfate particles therein. Nucleation agents are no longer necessary. The resulting composition is a hard white crystalline block of decahydrate salt and sodium sulfate crystals interlinked together by hydrogen bonding with the long chain fumed silicon dioxide hydroxyl groups The improved composition also results in a superior performance, having approximately twice the heat absorption characteristics of the prior art "salt foam." It is estimated that the latent heat of the improved composition is approximately 83 BTU per pound (46 cal/g).

Synthesis routes and methods IV

Procedure details

30.8 parts of sodium sulfate was mixed with 39.2 parts of water with cooling to form 70 parts sodium sulfate decahydrate crystals. 23.4 parts of type II portland cement and 6.6 parts of water was added to the crystals with continued mixing to form a grainy thixotropic mass. This was then transferred into cylinders constructed of a laminate of polypropylene, aluminum foil, and polyester film. After 8 hours, the mixture had solidified sufficiently so that a hole could be produced in the mixture which was packed with a mixture of 50% borax and 50% sodium sulfate decahydrate after which the cylinders were hermetically sealed. After one weeks curing time these cylinders were cycled for over 1000 heat-cool cycles through the melting point of sodium sulfate decahydrate after which a calorimetric latent heat content determination revealed a latent heat storage content of 75.6 BTU's per pound (175.8 joules per gram).